Acetyl Chloride

• CAS No.: 75-36-5
• Product Name: Acetyl Chloride
• Molecular Formula: CH3COCl; C2ClH3O; CH3COCl; C2H3ClO
• Molecular Weight: 78.5 g/mol
• IUPAC Name: acetyl chloride
• Standard InChI: InChI=1S/C2H3ClO/c1-2(3)4/h1H3
• Standard InChIKey: WETWJCDKMRHUPV-UHFFFAOYSA-N
• Impurities: Acetyl chloride frequently contains 1-2% by weight of acetic acid or hydrochloric acid. Phosphorus or sulfur-containing acids may also be present in the commercial material.
• SMILES: CC(=O)Cl
• Canonical SMILES: CC(=O)Cl
• Boiling Point: 123.6 °F at 760 mm Hg (NTP, 1992); 50.7 °C; 51 °C
• Colorform: Liquid; Colorless fuming liquid
• Density: 1.1039 at 69.8 °F (USCG, 1999); 1.1051g/cu cm at 20 °C; Relative density (water = 1): 1.11
• Flash Point: 40 °F (NTP, 1992); 5 °C (41 °F) - closed cup; 4 °C (40 °F) - closed cup; 5 °C c.c.
• Melting Point: -170 °F (NTP, 1992); -112.8 °C; -112.7 °C; -112 °C
• Physical Description: Acetyl chloride appears as a colorless, fuming liquid with a pungent odor. Density 9.2 lb / gal. Flash point 40°F. Vapor, which is heavier than air, irritates the eyes and mucous membranes. Corrosive to metals and tissue .; COLOURLESS FUMING LIQUID WITH PUNGENT ODOUR.
• Description: Acetyl chloride appears as a colorless, fuming liquid with a pungent odor. Density 9.2 lb / gal. Flash point 40°F. Vapor, which is heavier than air, irritates the eyes and mucous membranes. Corrosive to metals and tissue .; Acetyl chloride is an acyl chloride. It derives from an acetic acid.
• Shelf Life: Stable under recommended storage conditions.
• Solubility: Reaction (NTP, 1992); Decomposed violently by water or alcohol; Miscible with benzene, chloroform, ether, glacial acetic acid, petroleum ether; Miscible with ether, acetone, benzene, chloroform; soluble in carbon tetrachloride; Soluble in ether, acetone, acetic acid; Solubility in water: reaction
• Synonyms: Acetic Acid Chloride; Acetic Chloride; Ethanoyl Chloride; AcCl
• Vapor Density: 2.7 2.1 at 100° F (NTP, 1992) (Relative to Air); 2.70 (Air = 1); Relative vapor density (air = 1): 2.7
• Vapor Pressure: 135 mm Hg at 45.5 °F (NTP, 1992); 287.01 mmHg; 287 mm Hg at 25 °C; Vapor pressure, kPa at 20 °C: 32
• PubChem Compound: 6367
• Last Modified: Nov 11 2021